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Compound of Interest

N-Acetyl-S-(2-carbamoylethyl)-L -
Compound Name:
cysteine

Cat. No.: B133793

Essential Safety and Handling Guide for N-
Acetyl-S-(2-carbamoylethyl)-L-cysteine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Acetyl-S-(2-carbamoylethyl)-L-cysteine.
Adherence to these procedures is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling N-Acetyl-S-(2-carbamoylethyl)-L-cysteine, appropriate personal protective
equipment is mandatory to prevent exposure. The following table summarizes the required
PPE.
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Body Part Equipment Standards/Specifications
£ Safety glasses with side- Conforming to NIOSH (US) or
es
Y shields EN 166 (EU) standards[1]
Dispose of contaminated
Chemical-resistant gloves gloves after use in accordance
Hands

(e.g., Nitrile rubber)

with good laboratory

practices[1]

Respiratory

Air-purifying respirator (if dust

formation is likely)

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges as a
backup to engineering

controls[1]

Body

Impervious clothing/Laboratory

coat

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace[1]

Handling and Storage Procedures

Proper handling and storage are critical to maintain the integrity of the compound and the

safety of laboratory personnel.

» Handling:

o Avoid contact with skin and eyes[1].

o Prevent the formation of dust and aerosols[1].

o Ensure adequate ventilation, preferably using a mechanical exhaust or a laboratory fume

hood[1].

o Wash hands thoroughly after handling.
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o Storage:

o

Store in a cool, dry, and well-ventilated area.

[¢]

Keep the container tightly closed.

[¢]

Recommended storage is refrigerated[1].

[e]

Store away from incompatible materials such as strong oxidizing agents[1].

Emergency and First Aid Measures

In the event of exposure, immediate action is necessary.

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash off with soap and plenty of water. Consult a physician[1].

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician[1].

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician[1].

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential.

e Spill Response:

o

Use personal protective equipment[1].

[¢]

Avoid dust formation[1].

[¢]

Pick up and arrange disposal without creating dust. Keep in suitable, closed containers for
disposal[1].

[e]

Ensure adequate ventilation[1].
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o Do not let the product enter drains[1].
o Waste Disposal:
o Dispose of this material by contacting a licensed professional waste disposal service[1].

o Dispose of contaminated gloves and other waste in accordance with applicable laws and
good laboratory practices[1].

Workflow for Safe Handling and Disposal

The following diagram outlines the procedural flow for the safe handling and disposal of N-
Acetyl-S-(2-carbamoylethyl)-L-cysteine.
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Preparation

Don Personal Protective Equipment (PPE)

:

Spill Occurs

Emergency Procedures

Exposure Occurs

Prepare well-ventilated workspace (fume hood)

Contain spill, clean up with appropriate materials, and dispose of as hazardous waste

Administer first aid and seek medical attention

Hangdling
Y

Retrieve N-Acetyl-S-(2-carbamoylethyl)-L-cysteine from refrigerated storage

:

Weigh and handle the compound, avoiding dust formation

:

Perform experimental procedures

Cleanup & Disposal
A4

Collect waste in a labeled, sealed container

Decontaminate work surfaces

Dispose of waste through a licensed professional service

:

Remove and dispose of PPE properly

‘Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling and disposal of N-Acetyl-S-(2-carbamoylethyl)-L-cysteine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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